Cas no 933690-82-5 (4-(1H-Imidazol-1-yl)but-2-enoic acid)

4-(1H-Imidazol-1-yl)but-2-enoic acid is a versatile heterocyclic compound featuring an imidazole moiety linked to a butenoic acid chain. This structure imparts reactivity suitable for applications in organic synthesis, particularly as a building block for pharmaceuticals and bioactive molecules. The presence of both an imidazole ring and a carboxylic acid group allows for diverse functionalization, enabling its use in cross-coupling reactions, nucleophilic substitutions, and as a ligand in coordination chemistry. Its unsaturated double bond further enhances its utility in cycloaddition and polymerization reactions. The compound’s stability and well-defined reactivity profile make it a valuable intermediate in medicinal chemistry and materials science research.

4-(1H-Imidazol-1-yl)but-2-enoic acid structure

933690-82-5 structure

Product Name:4-(1H-Imidazol-1-yl)but-2-enoic acid

CAS No:933690-82-5

MF:C₇H₈N₂O₂

MW:152.150621414185

CID:2951307

PubChem ID:60703808

Update Time:2025-06-08

4-(1H-Imidazol-1-yl)but-2-enoic acid Chemical and Physical Properties

Names and Identifiers

- 4-(1H-咪唑-1-基)-2-丁烯酸
- 4-(1H-Imidazol-1-yl)but-2-enoicacid
- 4-(1H-Imidazol-1-yl)but-2-enoic acid
- Inchi： 1S/C7H8N2O2/c10-7(11)2-1-4-9-5-3-8-6-9/h1-3,5-6H,4H2,(H,10,11)/b2-1+
- InChI Key： VXWSRTMTHBTIOJ-OWOJBTEDSA-N
- SMILES： OC(/C=C/CN1C=NC=C1)=O

Computed Properties

Exact Mass: 152.058577502g/mol
Monoisotopic Mass: 152.058577502g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 3
Complexity: 168
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 1
XLogP3: -0.1
Topological Polar Surface Area: 55.1

Experimental Properties

Density: 1.20±0.1 g/cm3 (20 ºC 760 Torr)

4-(1H-Imidazol-1-yl)but-2-enoic acid Pricemore >>

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Enamine	EN300-300756-0.05g	4-(1H-imidazol-1-yl)but-2-enoic acid	933690-82-5		0.05g	$888.0	2023-09-06
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SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD01021331-1g	4-(1H-Imidazol-1-yl)but-2-enoic acid	933690-82-5	95%	1g	￥5180.0	2024-04-17
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